Cas no 1261231-50-8 (4-(Piperidin-3-ylmethoxy)pyridine hydrochloride)

• Product Name: 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride
• CAS No: 1261231-50-8
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 2169566
• Update Time: 2025-10-29

4-(Piperidin-3-ylmethoxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-3-ylmethoxy)-pyridine hydrochloride
• 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride
• SBB074773
• 4-(3-piperidylmethoxy)pyridine, chloride

• Inchi： 1S/C11H16N2O.ClH/c1-2-10(8-13-5-1)9-14-11-3-6-12-7-4-11;/h3-4,6-7,10,13H,1-2,5,8-9H2;1H
• InChI Key： NGIBAMHRCDVYKC-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CN=CC=1)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 157
• Topological Polar Surface Area: 34.2

Additional information on 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride

Introduction to 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride (CAS No. 1261231-50-8) in Modern Pharmaceutical Research

4-(Piperidin-3-ylmethoxy)pyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1261231-50-8, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride incorporates both piperidine and pyridine moieties, which are well-documented for their role in modulating various biological pathways. The presence of a methoxy group at the 4-position of the pyridine ring and a piperidinyl substituent at the 3-position introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility profile facilitates its use in various experimental settings, including in vitro assays and preclinical studies. The compound's stability under different pH conditions also makes it suitable for formulation into oral or injectable medications, provided that its pharmacokinetic properties are thoroughly evaluated.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride has emerged as a compound of interest in this area due to its structural similarity to known kinase inhibitors. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain tyrosine kinases, which are pivotal in signal transduction pathways associated with tumor growth and metastasis. The piperidine ring, in particular, is known to interact favorably with the ATP-binding pockets of kinases, potentially leading to strong binding affinities.

Moreover, the methoxy group attached to the pyridine ring can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has led to the synthesis of several derivatives of 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride, each with unique pharmacological profiles. These derivatives are being tested in various cellular and animal models to assess their efficacy and safety profiles.

The field of drug discovery has also seen significant advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding modes of 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride with target proteins with high accuracy. Such predictions are crucial for designing molecules that not only bind tightly but also exhibit minimal off-target effects. By leveraging these computational methods, scientists can accelerate the drug development process, reducing the time and cost associated with traditional high-throughput screening.

Another area where 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride shows promise is in the treatment of neurological disorders. Piperidine derivatives are known to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) therapies. Recent studies have indicated that this compound may have neuroprotective properties, potentially making it useful in conditions such as Alzheimer's disease and Parkinson's disease. The ability of 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride to modulate neurotransmitter receptors and ion channels has been a focus of research, with initial findings suggesting its potential as a therapeutic agent.

In conclusion, 4-(Piperidin-3-ylmethoxy)pyridine hydrochloride (CAS No. 1261231-50-8) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing new treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely that its importance in medicinal chemistry will only grow.